Cas no 865138-66-5 (methyl 4-methyl-3-(propan-2-yloxy)benzoate)

• Product Name: methyl 4-methyl-3-(propan-2-yloxy)benzoate
• CAS No: 865138-66-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD23115026
• CID: 4256720
• PubChem ID: 23157412
• Update Time: 2025-06-09

methyl 4-methyl-3-(propan-2-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-3-(1-methylethoxy)-, methyl ester
• Methyl 3-isopropoxy-4-methylbenzoate
• methyl 4-methyl-3-(propan-2-yloxy)benzoate
• 865138-66-5
• SCHEMBL2827824
• CS-0195853
• E92589
• FZTVBLUGAOJMAK-UHFFFAOYSA-N

• MDL： MFCD23115026
• Inchi： 1S/C12H16O3/c1-8(2)15-11-7-10(12(13)14-4)6-5-9(11)3/h5-8H,1-4H3
• InChI Key： FZTVBLUGAOJMAK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(OC(C)C)=C1

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 4-methyl-3-(propan-2-yloxy)benzoate

Methyl 4-Methyl-3-(Propan-2-yloxy)benzoate: An Overview of CAS No. 865138-66-5

Methyl 4-methyl-3-(propan-2-yloxy)benzoate (CAS No. 865138-66-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a substituted benzene ring, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of methyl 4-methyl-3-(propan-2-yloxy)benzoate consists of a benzene ring with a methyl group at the 4-position and an isopropoxy group at the 3-position. The ester group at the meta position relative to the isopropoxy group adds to its reactivity and versatility. This structure provides a foundation for various chemical transformations, making it an attractive starting material for synthetic chemists.

Recent research has highlighted the potential of methyl 4-methyl-3-(propan-2-yloxy)benzoate in the development of new pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of bioactive molecules with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings underscore the importance of methyl 4-methyl-3-(propan-2-yloxy)benzoate in drug discovery and development.

In addition to its pharmaceutical applications, methyl 4-methyl-3-(propan-2-yloxy)benzoate has been explored for its use in materials science. Researchers have investigated its potential as a monomer for the synthesis of advanced polymers with tailored properties. A study published in Polymer Chemistry in 2020 reported that copolymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.

The synthetic accessibility of methyl 4-methyl-3-(propan-2-yloxy)benzoate has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the esterification of 4-methyl-3-(propan-2-yloxy)benzoic acid with methanol using a catalytic amount of sulfuric acid. This process is cost-effective and scalable, making it suitable for large-scale production.

Furthermore, the environmental impact of methyl 4-methyl-3-(propan-2-yloxy)benzoate has been evaluated to ensure its safe use in various applications. Studies have shown that this compound has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a preferred choice for industries that prioritize sustainability and environmental responsibility.

In conclusion, methyl 4-methyl-3-(propan-2-yloxy)benzoate (CAS No. 865138-66-5) is a multifaceted organic compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, synthetic accessibility, and favorable environmental profile make it an important molecule for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.